Cas no 150612-64-9 (5-Benzofurancarbonitrile,3-methyl-)

• Product Name: 5-Benzofurancarbonitrile,3-methyl-
• CAS No: 150612-64-9
• MF: C₁₀H₇NO
• MW: 157.168682336807
• CID: 99848
• PubChem ID: 21844252
• Update Time: 2025-04-18

5-Benzofurancarbonitrile,3-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Benzofurancarbonitrile,3-methyl-
• 3-methyl-1-benzofuran-5-carbonitrile
• 5-Benzofurancarbonitrile, 3-methyl-
• 150612-64-9
• SCHEMBL7384696
• AKOS022967096
• 3-Methylbenzofuran-5-carbonitrile

• Inchi： 1S/C10H7NO/c1-7-6-12-10-3-2-8(5-11)4-9(7)10/h2-4,6H,1H3
• InChI Key： PHFUQWIZTIRSOS-UHFFFAOYSA-N
• SMILES： O1C=C(C)C2C=C(C#N)C=CC1=2

Computed Properties

• Exact Mass: 157.05281
• Monoisotopic Mass: 157.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.93